BENG“@ Safety Operating Guide

Check Availability & Pricing

Part 1: Chemical Identification & Critical
Verification

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: 1235882-91-3
CAS No.: 1235882-91-3
Cat. No.: B612703
. J

STOP & VERIFY: Before proceeding, you must confirm the identity of the substance.[2] CAS
1235882-91-3 corresponds to Competence-Stimulating Peptide-12261 (CSP-12261).[1][2][3][4]

[5]

Chemical Class: Bioactive Peptide (Pneumococcal signaling molecule).[1]

Molecular Formula: C100H149N31023[2][4]

Physical State: Typically supplied as a lyophilized powder.[2]

Application: Research reagent used to study bacterial competence (DNA uptake) and
guorum sensing.[1]

ngcontent-ng-c1989010908="" class="ng-star-inserted">

Note on Ambiguity: If you arrived at this CAS number while searching for PROTAC linkers (e.g.,
Pomalidomide derivatives), verify your Certificate of Analysis immediately. While often listed in
adjacent catalog sections, Pomalidomide derivatives (teratogens) require a strictly cytotoxic
waste stream.[1] This guide addresses the peptide CAS 1235882-91-3.[1][2][3][5][6][7][8]
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Part 2: Hazard Assessment & Safety Logic

As a Senior Application Scientist, | prioritize the "Precautionary Principle.”" While CSP-12261 is
not classified as a P-listed acute toxin (like sodium azide) or a known human teratogen (like
thalidomide), it is a bioactive signaling molecule.[1][2]

The Mechanism of Risk:

 Inhalation Sensitization: Lyophilized peptides are potent respiratory sensitizers.[2] Inhalation
of dust can trigger anaphylactic-like reactions in sensitized individuals.[1][2]

e Bioactivity: This peptide triggers physiological changes in bacteria at nanomolar
concentrations.[2] Its effects on human cellular signaling are not fully characterized;
therefore, it must be treated as a Potentially Hazardous Bioactive Material (PHBM).[1][2]

| : : PBE) :

PPE Component Specification Rationale

o ) Prevents transdermal
Nitrile (Double-gloving ] .
Gloves absorption of solubilized

recommended) )
peptide.[1][2]

Critical: Prevents inhalation of
Respiratory N95 (minimum) or P100 lyophilized peptide dust during
weighing/transfer.

Prevents ocular absorption
Eye Protection Chemical Safety Goggles (mucous membranes are
highly permeable to peptides).

) Lab Coat (Buttoned, long ) )
Clothing | ) Standard barrier protection.
sleeve

Part 3: Disposal Procedures

The following protocols rely on High-Temperature Incineration as the only self-validating
method to ensure the destruction of the peptide bond sequence, rendering the molecule
biologically inert.
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Workflow 1: Solid Waste (Lyophilized Powder/Vials)[1][2]

Objective: Complete thermal destruction.

Containment: Do not empty vials. Cap the original vial tightly.

Secondary Containment: Place the vial inside a clear, sealable polyethylene bag (Zip-lock
style).

Labeling: Affix a hazardous waste label.

o Constituents: "Competence-Stimulating Peptide-12261 (CAS 1235882-91-3)"[1][2][3][4][5]
[6171[8]

o Hazard Check: "Toxic" (Precautionary), "Irritant."[1][2]

Disposal Stream: Route to Chemical Incineration.

o Prohibited: Do not dispose of in biohazard (autoclave) bags unless the peptide is mixed
with infectious bacteria.[1] Autoclaving may not fully degrade the chemical structure of
stable peptides.[2]

Workflow 2: Liquid Waste (Stock Solutions/Mother
Liquor)

Objective: Solvent management + Peptide degradation.
o Segregation: Determine the solvent base.[2]

o Agueous/Buffer:[2][9] Segregate into "Aqueous Chemical Waste."[2]

o Organic (DMSO/Methanol): Segregate into "Organic Solvent Waste."[2]
» Deactivation (Optional but Recommended for High Concentrations):

o Add 10% Sodium Hypochlorite (Bleach) to the aqueous waste stream (1:10 ratio) and let
stand for 30 minutes.[1] The oxidative cleavage breaks the amide bonds, reducing
bioactivity before the waste leaves the lab.[2]
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» Final Disposal: Transfer to the institution's Hazardous Chemical Waste stream for
incineration. NEVER pour down the sink.

Part 4: Visualization of Decision Logic

The following diagram outlines the decision process for disposing of CAS 1235882-91-3,
distinguishing it from cytotoxic PROTACSs.

Identify CAS 1235882-91-3

Verify Chemical Name

If Pomalidomide structure

Confirmed

Competence-Stimulating Pomalidomide Derivative
Peptide-12261 (Incorrect CAS Match)

STOP: Switch to
Cytotoxic/Teratogen Protocol

Physical State?

Solid (Lyophilized) Liquid (Solution)
Double Bag Optional: 10% Bleach
Label "Toxic/Bioactive' Deactivation (30 mins)

DISPOSAL: High-Temp

Incineration (>850°C)

Click to download full resolution via product page
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Figure 1: Waste stream decision tree emphasizing verification of chemical identity and routing
to incineration.[1][2]

Part 5: Spill Management Protocol

In the event of a spill of CAS 1235882-91-3, immediate containment of dust is the priority to
prevent respiratory exposure.[1][2]

o Evacuate & PPE: Clear the immediate area. Don N95 respirator, double gloves, and
goggles.[2]

e Dust Control (Solids):
o Do NOT sweep dry dust (creates aerosols).[1]
o Cover the spill with a paper towel dampened with water or 70% Ethanol.[2]
o Gently wipe up the material, working from the outside in.[2]
o Decontamination:
o Wipe the surface with 10% Bleach (Sodium Hypochlorite) to degrade residual peptide.[1]
o Follow with a water rinse to remove bleach residue (prevents equipment corrosion).[1]

» Disposal: Place all cleanup materials (towels, gloves) into a hazardous waste bag and tag for
incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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